molecular formula C11H15Cl2NO2 B8393082 N-[(3,5-dichlorophenyl)methyl]-2,2-bis(methyloxy)ethanamine

N-[(3,5-dichlorophenyl)methyl]-2,2-bis(methyloxy)ethanamine

Cat. No.: B8393082
M. Wt: 264.14 g/mol
InChI Key: ZNLAZFFELPBCDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(3,5-dichlorophenyl)methyl]-2,2-bis(methyloxy)ethanamine is a useful research compound. Its molecular formula is C11H15Cl2NO2 and its molecular weight is 264.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15Cl2NO2

Molecular Weight

264.14 g/mol

IUPAC Name

N-[(3,5-dichlorophenyl)methyl]-2,2-dimethoxyethanamine

InChI

InChI=1S/C11H15Cl2NO2/c1-15-11(16-2)7-14-6-8-3-9(12)5-10(13)4-8/h3-5,11,14H,6-7H2,1-2H3

InChI Key

ZNLAZFFELPBCDQ-UHFFFAOYSA-N

Canonical SMILES

COC(CNCC1=CC(=CC(=C1)Cl)Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of [(3,5-dichlorophenyl)methyl]amine (100 mg), 2-bromo-1, 1bis(methyloxy)ethane (123 μL) and K2CO3 (95 mg) in anhydrous DMF (2 mL) was processed by microwave irradiation at 150° C. for 10 min (3 cycles). The mixture was allowed to cool to rt, water was added and mixture extracted three times with AcOEt, the organic phases collected, washed with brine, dried and evaporated under vacuum to give a crude which was purified by flash cromathography eluting with CH:AcOEt=9:1 to 85:15 to afford the title compound (120 mg) as a colourless oil.
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
123 μL
Type
reactant
Reaction Step One
Name
Quantity
95 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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